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Compound of Interest

Compound Name: Kayaflavone

Cat. No.: B1639623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kayaflavone is a naturally occurring biflavonoid, a class of secondary metabolites found in a

variety of plants. Biflavonoids are essentially dimers of flavonoid units and have garnered

significant interest in the scientific community due to their diverse pharmacological activities.

This technical guide provides an in-depth overview of the chemical structure, physicochemical

and pharmacological properties, and the underlying mechanisms of action of Kayaflavone,

with a focus on its anti-inflammatory effects. Detailed experimental protocols for its isolation

and for assessing its biological activity are also presented to facilitate further research and drug

development efforts.

Chemical Structure and Identification
Kayaflavone is a derivative of amentoflavone, which is a dimer of the flavone apigenin.[1] The

core structure consists of two flavone moieties linked by a C-C bond.

Systematic Name: 8-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-hydroxy-4-

methoxyphenyl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one

Molecular Formula: C₃₃H₂₄O₁₀[2]

Molecular Weight: 584.54 g/mol
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Structural Identifiers
Identifier Type Value

IUPAC Name

8-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-

hydroxy-4-methoxyphenyl]-5,7-dihydroxy-2-(4-

hydroxyphenyl)-4H-chromen-4-one

SMILES

COC1=CC(=C(C=C1C2=CC(=O)C3=C(O2)C(=

C(C=C3O)O)O)O)C4=C(C=C(C5=C4OC(=O)C=

C5O)O)C6=CC=C(C=C6)O

InChI

InChI=1S/C33H24O10/c1-40-18-8-12(10-

19(35)21(18)37)23-14-6-11(34)7-15(23)41-

31(27(14)28(38)39)16-2-4-17(36)5-3-16/h2-

10,24,29,32-38H,1H3

Physicochemical Properties
Quantitative data on the physicochemical properties of Kayaflavone are not readily available in

the literature. The following table provides estimated values based on data for structurally

similar biflavonoids, such as amentoflavone.

Property Value

Melting Point ~292-296 °C (for Amentoflavone)[3]

Solubility

Sparingly soluble in water. Soluble in organic

solvents like methanol, ethanol, DMSO, and

acetone.[4][5][6][7]

Appearance
Yellow amorphous powder (for related

biflavonoids)[3]

Pharmacological Properties and Biological Activity
Kayaflavone, as a member of the flavonoid family, is presumed to exhibit a range of

pharmacological activities, with anti-inflammatory properties being of primary interest.
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Flavonoids, in general, are known to exert their effects through various mechanisms, including

antioxidant activity and modulation of key signaling pathways involved in inflammation.[8][9][10]

Anti-inflammatory Activity
The anti-inflammatory effects of flavonoids are attributed to their ability to inhibit the production

of pro-inflammatory mediators and modulate the activity of inflammatory signaling pathways.

[11][12] The primary pathways implicated are the Nuclear Factor-kappa B (NF-κB) and

Mitogen-Activated Protein Kinase (MAPK) signaling cascades.[13][14]

Signaling Pathways
The anti-inflammatory activity of flavonoids like Kayaflavone is primarily mediated through the

inhibition of the NF-κB and MAPK signaling pathways. These pathways are central to the

cellular response to inflammatory stimuli.
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Figure 1. Inhibition of the NF-κB signaling pathway by Kayaflavone.
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Figure 2. Inhibition of the p38 MAPK signaling pathway by Kayaflavone.

Experimental Protocols
The following sections provide detailed methodologies for the isolation of Kayaflavone from

plant sources and for conducting key experiments to evaluate its anti-inflammatory activity.

Isolation of Kayaflavone from Plant Material
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This protocol describes a general method for the extraction and isolation of biflavonoids from

plant material, which can be adapted for Kayaflavone.[15][16]

Dried Plant Material

Extraction with Methanol

Filtration and Concentration

Crude Methanolic Extract

Silica Gel Column Chromatography

Fraction Collection

TLC Analysis of Fractions

Preparative HPLC

Pure Kayaflavone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1639623#kayaflavone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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